Cas no 2490401-71-1 (1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride)

• Product Name: 1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride
• CAS No: 2490401-71-1
• MF: C₁₅H₁₂ClNO₂S
• MW: 305.779281616211
• MDL: MFCD32853128
• CID: 5671060
• PubChem ID: 155822069
• Update Time: 2025-06-10

1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2490401-71-1
• 1-Methyl-2-phenylindole-3-sulfonyl chloride
• 1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride
• EN300-26983450

• MDL： MFCD32853128
• Inchi： 1S/C15H12ClNO2S/c1-17-13-10-6-5-9-12(13)15(20(16,18)19)14(17)11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key： ARFXNLGDEJTQAP-UHFFFAOYSA-N
• SMILES： ClS(C1C2C=CC=CC=2N(C)C=1C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 305.0277275g/mol
• Monoisotopic Mass: 305.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 47.4Ų

Additional information on 1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride

Introduction to 1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride (CAS No. 2490401-71-1)

1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2490401-71-1, represents a structurally intriguing molecule with potential applications in the synthesis of biologically active agents. The presence of both the methyl and phenyl substituents on the indole core, coupled with the sulfonyl chloride functional group, endows it with distinct chemical properties that make it a valuable intermediate in drug discovery and development.

The indole scaffold is a well-documented motif in natural products and pharmaceuticals, known for its role in various biological processes. The modification of this scaffold through the introduction of sulfonyl chloride groups has been extensively explored due to the enhanced reactivity and versatility of such derivatives. Specifically, 1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride offers a reactive site that can be readily incorporated into more complex molecular architectures through nucleophilic substitution reactions. This characteristic makes it particularly useful in the construction of heterocyclic compounds, which are prevalent in many therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonylated indole derivatives as pharmacophores. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl group not only enhances binding affinity but also modulates metabolic stability, making it an attractive feature for drug design. In particular, 1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride has been studied for its potential role in modulating enzyme activity and receptor interactions, which are critical for therapeutic intervention.

The synthesis of 1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride involves multi-step organic transformations that require precise control over reaction conditions. The indole core is typically functionalized at the 3-position through sulfonylation, followed by methylation and phenylation to achieve the desired substitution pattern. The use of sulfonyl chloride as a reagent ensures high regioselectivity and yield, which are essential for industrial-scale production. Additionally, modern synthetic methodologies have enabled the incorporation of protective groups to prevent unwanted side reactions, thereby improving overall synthetic efficiency.

In the context of drug discovery, 1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride serves as a versatile building block for the development of novel therapeutics. Its structural features allow for further derivatization into more complex molecules with tailored biological profiles. For instance, by introducing additional functional groups or altering the substitution pattern, researchers can fine-tune the pharmacokinetic and pharmacodynamic properties of derived compounds. This flexibility underscores the compound's significance in medicinal chemistry.

Recent studies have demonstrated the utility of 1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride in the synthesis of small molecule inhibitors targeting specific disease pathways. These inhibitors have shown promise in preclinical models, highlighting their potential as lead compounds for further optimization. The compound's ability to interact with biological targets at both molecular and cellular levels makes it a valuable asset in drug development pipelines. Moreover, its compatibility with various synthetic strategies allows for rapid exploration of structural diversity, accelerating the discovery process.

The chemical properties of 1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride also make it suitable for applications beyond pharmaceuticals. For example, it can be used as an intermediate in agrochemical research or as a precursor for materials science applications involving organic electronics. The compound's stability under different conditions and its reactivity with a wide range of nucleophiles enhance its utility across multiple domains.

As research continues to evolve, new methodologies for synthesizing and utilizing 1-methyl-2-phenyl-1H-indole-3-sulfonyl chloride are being developed. Advances in computational chemistry and automation have enabled more efficient screening processes for identifying promising derivatives. These innovations are expected to further expand the compound's applications and solidify its role as a cornerstone in synthetic organic chemistry.

In conclusion, 1-methyl -2 - phenyl - 1 H - indole - 3 - sulfonyl chloride (CAS No . 2490401 -71 - 1) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , coupled with its reactivity , make it an indispensable tool for chemists and biologists alike . As our understanding of its biological activities grows , so too does its importance in drug discovery . The future promises even greater opportunities for exploration , ensuring that this compound remains at the forefront of scientific innovation .